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Compound of Interest

Compound Name: TDRL-551

Cat. No.: B15586761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TDRL-551 is a small molecule inhibitor of Replication Protein A (RPA), a critical component of

the DNA Damage Response (DDR) pathway. By binding to RPA, TDRL-551 prevents its

interaction with single-stranded DNA (ssDNA), thereby disrupting DNA replication and repair

processes.[1] This mechanism of action makes TDRL-551 a promising anti-cancer agent, both

as a monotherapy and in combination with DNA-damaging chemotherapeutics like cisplatin.[1]

These application notes provide detailed protocols for assessing the in vitro efficacy of TDRL-
551, enabling researchers to quantify its cytotoxic and apoptotic effects, and to elucidate its

impact on cellular signaling pathways.

Mechanism of Action: Inhibition of the RPA-ssDNA
Interaction
TDRL-551 functions by directly binding to RPA, which is a key protein in maintaining genome

stability. RPA binds to ssDNA, protecting it from nucleases and serving as a platform for the

recruitment of other proteins involved in DNA replication and repair. By inhibiting the RPA-

ssDNA interaction, TDRL-551 can induce replication stress, leading to cell cycle arrest and

apoptosis. Furthermore, this inhibition can sensitize cancer cells to other DNA-damaging

agents.
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Below is a diagram illustrating the signaling pathway affected by TDRL-551.
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TDRL-551 Mechanism of Action

Quantitative Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15586761?utm_src=pdf-body
https://www.benchchem.com/product/b15586761?utm_src=pdf-body-img
https://www.benchchem.com/product/b15586761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The efficacy of TDRL-551 can be quantified by determining its half-maximal inhibitory

concentration (IC50) in various cancer cell lines. The following table summarizes representative

IC50 values obtained from clonogenic survival assays.

Cell Line Cancer Type TDRL-551 IC50 (µM)

A2780 Ovarian Cancer 25[1]

SKOV3 Ovarian Cancer Similar to A2780

OVCA429 Ovarian Cancer Similar to A2780

H460 Non-Small Cell Lung Cancer Similar to A2780

Experimental Protocols
Cell Viability Assessment: Clonogenic Survival Assay
This assay assesses the ability of single cells to proliferate and form colonies after treatment

with TDRL-551.

Workflow Diagram:
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Seed cells at low density

Treat with TDRL-551 (various concentrations)

Incubate for 7-14 days

Fix and stain colonies

Count colonies

Calculate Surviving Fraction and IC50
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Treat cells with TDRL-551

Harvest cells (including supernatant)

Wash with PBS and Binding Buffer

Stain with Annexin V-FITC and PI

Incubate in the dark

Analyze by Flow Cytometry
 

Lyse TDRL-551 treated cells

Protein Quantification (BCA assay)

SDS-PAGE

Transfer to PVDF membrane

Blocking

Primary Antibody Incubation
(e.g., p-ATR, p-CHK1)

Secondary Antibody Incubation

Chemiluminescent Detection

Densitometry Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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